Cas no 2137662-96-3 (2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)-
• CAS No: 2137662-96-3
• MF: C₁₃H₁₁NOS
• MW: 229.297541856766
• CID: 5277854
• Update Time: 2025-05-23

2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)-

• Inchi： 1S/C13H11NOS/c15-8-13-11(4-6-16-13)9-1-2-12-10(7-9)3-5-14-12/h1-2,4,6-8,14H,3,5H2
• InChI Key： PDTCLPYZDIUCGM-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=CC=1C1C=CC2=C(C=1)CCN2

Additional information on 2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)-

2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)-

The compound 2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)- (CAS No. 2137662-96-3) is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and diverse applications. The molecule consists of a thiophene ring fused with an indole moiety, making it a structurally complex and intriguing compound for both academic and industrial research.

The thiophene ring in this compound is a five-membered aromatic heterocycle containing one sulfur atom. Thiophenes are known for their stability and reactivity, often serving as building blocks in the synthesis of more complex molecules. The indole moiety, on the other hand, is a bicyclic structure consisting of a benzene ring fused with a pyrrole ring. Indole derivatives are extensively studied in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)- in drug discovery. Researchers have explored its ability to modulate cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines. The indole moiety plays a crucial role in these biological interactions, as it can act as a hydrogen bond donor or acceptor, enhancing the molecule's bioavailability and efficacy.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The thiophene ring contributes to the molecule's conjugation system, making it a promising candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Its unique electronic characteristics make it suitable for applications requiring high conductivity and stability.

The synthesis of 2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the coupling of thiophene derivatives with indole precursors under palladium-catalyzed conditions. This method ensures high yields and excellent regioselectivity, making it ideal for large-scale production.

Furthermore, the compound's structural versatility has led to its use as a precursor in the synthesis of more complex molecules. For example, researchers have utilized it as a building block for constructing macrocyclic compounds with potential applications in molecular recognition and catalysis. Its ability to form hydrogen bonds and engage in π–π interactions makes it an attractive candidate for these purposes.

In terms of environmental impact, studies have shown that 2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)- is biodegradable under certain conditions. This property is particularly important for its application in pharmaceuticals and agrochemicals, where environmental safety is a critical concern. Researchers are currently exploring ways to optimize its degradation pathways to minimize its ecological footprint.

Looking ahead, the future of 2-Thiophenecarboxaldehyde, 3-(2,3-dihydro-1H-indol-5-yl)- lies in its continued exploration across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a valuable tool for chemists seeking innovative solutions to complex problems. Additionally, ongoing research into its biological and electronic properties will undoubtedly uncover new applications that further enhance its significance in the scientific community.